![molecular formula C15H21ClN2O4S B4752350 N-(3-chloro-4-methoxyphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide](/img/structure/B4752350.png)
N-(3-chloro-4-methoxyphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide
Description
Synthesis Analysis
The synthesis of compounds similar to "N-(3-chloro-4-methoxyphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide" often involves complex chemical reactions. For instance, the feasibility of nucleophilic displacement for the synthesis of related compounds has been demonstrated, highlighting a potential pathway for the creation of such molecules (Katoch-Rouse & Horti, 2003). Furthermore, the modification of the compound's structure, such as the introduction of sulfonyl groups, can significantly impact its biological activity, as seen in the synthesis and evaluation of derivatives for their anti-acetylcholinesterase activity (Sugimoto et al., 1990).
Molecular Structure Analysis
The molecular structure of "this compound" and its derivatives plays a critical role in determining their chemical reactivity and physical properties. Studies on related compounds have highlighted the importance of specific structural features, such as the presence of sulfonyl and methoxy groups, in influencing their activity and selectivity towards biological targets (Perrone et al., 2000).
Chemical Reactions and Properties
The chemical reactivity of compounds like "this compound" is influenced by their functional groups. For example, the presence of sulfonyl groups can affect the compounds' reactivity towards nucleophilic substitutions, which is essential for their synthesis and functionalization (Golub & Becker, 2015).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability, of "this compound," are crucial for its handling and application in various scientific contexts. Research on similar compounds has shown that modifications in the molecular structure can significantly impact these physical properties, affecting their practical use and potential as therapeutic agents or research tools (Khalid et al., 2013).
Chemical Properties Analysis
The chemical properties, including reactivity, stability under different conditions, and interaction with biological molecules, are essential for understanding the potential applications of "this compound." Studies on compounds with similar structures provide insights into how structural elements like the sulfonyl and methoxy groups contribute to these properties and their biological relevance (Nie et al., 2020).
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-1-ethylsulfonylpiperidine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN2O4S/c1-3-23(20,21)18-8-4-5-11(10-18)15(19)17-12-6-7-14(22-2)13(16)9-12/h6-7,9,11H,3-5,8,10H2,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKKRDZZXPMAYPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCCC(C1)C(=O)NC2=CC(=C(C=C2)OC)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.